Cas no 690638-32-5 (BENZOIC ACID, 2-[(AMINOSULFONYL)METHYL]-)

• Product Name: BENZOIC ACID, 2-[(AMINOSULFONYL)METHYL]-
• CAS No: 690638-32-5
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 3385931
• PubChem ID: 20071145
• Update Time: 2025-04-21

BENZOIC ACID, 2-[(AMINOSULFONYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-[(AMINOSULFONYL)METHYL]-
• 993-841-6
• 690638-32-5
• 2-(sulfamoylmethyl)benzoic acid
• 2-((aminosulfonyl)methyl)benzoic acid
• SCHEMBL9661966

• Inchi： 1S/C8H9NO4S/c9-14(12,13)5-6-3-1-2-4-7(6)8(10)11/h1-4H,5H2,(H,10,11)(H2,9,12,13)
• InChI Key： KBNYDFWKRBLDRQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1CS(N)(=O)=O

Computed Properties

• Exact Mass: 215.02522894Da
• Monoisotopic Mass: 215.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 106Ų